Cas no 88108-06-9 (Cyclohexanecarboperoxoic acid, 1-methyl-)

• Product Name: Cyclohexanecarboperoxoic acid, 1-methyl-
• CAS No: 88108-06-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 644756
• PubChem ID: 71410810
• Update Time: 2025-04-19

Cyclohexanecarboperoxoic acid, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboperoxoic acid, 1-methyl-
• 1-methylcyclohexane-1-carboperoxoic acid
• DTXSID50830470
• SCHEMBL8527912
• 88108-06-9

• Inchi： 1S/C8H14O3/c1-8(7(9)11-10)5-3-2-4-6-8/h10H,2-6H2,1H3
• InChI Key： ZBKNULTWTHZRJV-UHFFFAOYSA-N
• SMILES： O(C(C1(C)CCCCC1)=O)O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peroxycarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peroxycarboxylic acids and derivatives Peroxycarboxylic acids